Cas no 62397-10-8 (1,3-Benzenedicarboxaldehyde, 4,6-bis[bis(acetyloxy)methyl]-)

1,3-Benzenedicarboxaldehyde, 4,6-bis[bis(acetyloxy)methyl]- structure
62397-10-8 structure
Product Name:1,3-Benzenedicarboxaldehyde, 4,6-bis[bis(acetyloxy)methyl]-
CAS No:62397-10-8
MF:C18H18O10
MW:394.329526424408
CID:446361
PubChem ID:12312537
Update Time:2025-04-19

1,3-Benzenedicarboxaldehyde, 4,6-bis[bis(acetyloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxaldehyde, 4,6-bis[bis(acetyloxy)methyl]-
    • [acetyloxy-[5-(diacetyloxymethyl)-2,4-diformylphenyl]methyl] acetate
    • DTXSID90487407
    • 62397-10-8
    • Inchi: 1S/C18H18O10/c1-9(21)25-17(26-10(2)22)15-6-16(14(8-20)5-13(15)7-19)18(27-11(3)23)28-12(4)24/h5-8,17-18H,1-4H3
    • InChI Key: AJCVBRWBIVIQHJ-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C(C1C(C=O)=CC(C=O)=C(C(OC(C)=O)OC(C)=O)C=1)OC(C)=O

Computed Properties

  • Exact Mass: 394.08994
  • Monoisotopic Mass: 394.08999677g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 12
  • Complexity: 544
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 139Ų

Experimental Properties

  • PSA: 139.34
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